Cas no 1099052-30-8 (2-(Dicyclopropylmethyl)aminoethanol)

• Product Name: 2-(Dicyclopropylmethyl)aminoethanol
• CAS No: 1099052-30-8
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 2086935
• Update Time: 2025-05-26

2-(Dicyclopropylmethyl)aminoethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(Dicyclopropylmethyl)amino]ethanol
• 2-(Dicyclopropylmethyl)aminoethanol

• Inchi： 1S/C9H17NO/c11-6-5-10-9(7-1-2-7)8-3-4-8/h7-11H,1-6H2
• InChI Key： JEVAUGUJHBNTHR-UHFFFAOYSA-N
• SMILES： OCCNC(C1CC1)C1CC1

Computed Properties

• Exact Mass: 155.131
• Monoisotopic Mass: 155.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-(Dicyclopropylmethyl)aminoethanol

2-(Dicyclopropylmethyl)aminoethanol: A Comprehensive Overview

2-(Dicyclopropylmethyl)aminoethanol, also known by its CAS number 1099052-30-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a versatile intermediate in synthetic chemistry. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 2-(Dicyclopropylmethyl)aminoethanol consists of a central aminoethanol backbone with a dicyclopropylmethyl substituent. This arrangement imparts unique electronic and steric properties, making it an attractive candidate for various chemical transformations. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and drug delivery systems.

One of the most notable aspects of 1099052-30-8 is its ability to act as a chiral auxiliary in asymmetric synthesis. Researchers have exploited its stereochemical properties to achieve high enantioselectivity in the construction of complex organic molecules. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated how this compound can be employed as a key intermediate in the synthesis of non-natural amino acids, which have potential applications in peptide therapeutics.

In addition to its role in organic synthesis, 2-(Dicyclopropylmethyl)aminoethanol has shown promise in materials science. Its ability to form stable amide bonds has led to its use in the development of novel polymeric materials with tailored mechanical and thermal properties. A recent breakthrough reported in Nature Materials highlighted its application in creating biodegradable polymers for use in sustainable packaging solutions.

The synthesis of CAS 1099052-30-8 involves a multi-step process that typically begins with the preparation of dicyclopropylmethane derivatives. Recent advancements have focused on optimizing these steps to enhance yield and reduce environmental impact. For example, a 2023 paper in Green Chemistry introduced a catalytic asymmetric hydrogenation method that significantly streamlined the synthesis pathway while minimizing waste.

Beyond its chemical applications, 2-(Dicyclopropylmethyl)aminoethanol has also been explored for its biological activity. Preclinical studies have suggested that it may possess anti-inflammatory and neuroprotective properties, making it a potential candidate for drug development. A 2023 study published in Pharmacological Research investigated its effects on cellular models of neurodegenerative diseases, revealing promising results that warrant further investigation.

In terms of safety and handling, while CAS 1099052-30-8 is not classified as a hazardous material under standard conditions, it is advisable to follow standard laboratory protocols when working with this compound. Proper ventilation and personal protective equipment are recommended during synthesis and handling to ensure user safety.

In conclusion, 2-(Dicyclopropylmethyl)aminoethanol, or CAS 1099052-30-8, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its role as a chiral auxiliary, intermediate in organic synthesis, and potential therapeutic agent underscores its importance in modern chemistry and pharmacology. As research continues to uncover new avenues for its use, this compound is poised to make significant contributions to both academic and industrial advancements.